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Compound of Interest

Compound Name: 3-Nitro-2-naphthylamine

Cat. No.: B077541

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a summary of the available information on 3-Nitro-2-
naphthylamine (CAS 13115-28-1). While this compound is documented as a chemical
intermediate, publicly available data on its biological activity, involvement in signaling pathways,
and detailed experimental protocols beyond its synthesis are limited. This guide compiles the
existing data on its properties, synthesis, and suppliers.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Nitro-2-
naphthylamine. Data is compiled from various chemical databases.[1][2]
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Property Value Source
Molecular Formula C10HsN202 PubChem[1], ChemicalBook[3]
Molecular Weight 188.18 g/mol PubChem[1]
Melting Point 115.5°C ChemicalBook
Boiling Point 323.18°C (estimated) ChemicalBook
Density 1.2577 g/lcm3 (estimated) ChemicalBook
XLogP3-AA 29 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Topological Polar Surface Area  71.8 A2 PubChem[1]

Refractive Index

1.5910 (estimated)

ChemicalBook

pKa

1.19 +0.10 (predicted)

ChemicalBook

Synthesis Protocol

A documented method for the synthesis of 3-Nitro-2-naphthylamine involves the reduction of

2,3-Dinitronaphthalene. The following protocol is based on a literature report.[4]

Reaction: Reduction of 2,3-Dinitronaphthalene

Reagents:

e 2,3-Dinitronaphthalene

o Sodium disulfide (NazS2)

o Methanol

Procedure:
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» Dissolve 2,3-Dinitronaphthalene in methanol.
e Add a solution of sodium disulfide to the methanolic solution of 2,3-Dinitronaphthalene.

e The reaction proceeds to selectively reduce one of the nitro groups to an amine group,
yielding 3-Nitro-2-naphthylamine.

» Further purification steps, such as recrystallization, may be necessary to obtain a pure
product.

Note: This is a generalized procedure based on available literature. Researchers should
consult the original publication for specific reaction conditions, stoichiometry, and safety
precautions.[4]

Synthesis of 3-Nitro-2-naphthylamine

Reactants
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Synthesis workflow for 3-Nitro-2-naphthylamine.
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Biological Activity and Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the biological activity,
mechanism of action, or involvement in any signaling pathways for 3-Nitro-2-naphthylamine
(CAS 13115-28-1). Searches of prominent scientific databases did not yield studies
investigating its effects in biological systems.

It is important to note that the related compound, 2-naphthylamine (CAS 91-59-8), is a well-
known human carcinogen, primarily associated with bladder cancer.[5][6] The carcinogenicity of
2-naphthylamine is attributed to its metabolic activation in the liver and bladder, leading to the
formation of DNA adducts and subsequent genetic damage.[6][7] However, it is crucial to
emphasize that 3-Nitro-2-naphthylamine is a distinct chemical entity, and the toxicological
properties of 2-naphthylamine cannot be directly extrapolated to it without experimental

evidence.

Experimental Protocols

Beyond the synthesis protocol described above, detailed experimental protocols for the use of
3-Nitro-2-naphthylamine in biological or pharmaceutical research are not readily available in
the public domain.

Suppliers

A number of chemical suppliers list 3-Nitro-2-naphthylamine (CAS 13115-28-1) in their
catalogs. The following table provides a non-exhaustive list of potential suppliers. Researchers
should verify the availability and purity of the compound from the respective suppliers.

Supplier Location

ChemicalBook China

Guidechem China

Nanjing jingzhu bio-technology Co., Ltd. China

BLD Pharm China
Conclusion
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3-Nitro-2-naphthylamine (CAS 13115-28-1) is a chemical intermediate for which
physicochemical properties and a synthesis method are documented. However, for an
audience in drug development and research, it is critical to note the current absence of data
regarding its biological activity, mechanism of action, and involvement in signaling pathways.
Further research would be required to elucidate any potential biological effects and its
relevance to pharmaceutical development. Researchers are advised to handle this compound
with appropriate safety precautions, considering the known carcinogenicity of the related
compound 2-naphthylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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